4-[(4-Bromophenyl)methyl]-1,3-thiazol-2-amine
Overview
Description
“4-[(4-Bromophenyl)methyl]-1,3-thiazol-2-amine” is a chemical compound with the CAS Number: 861387-13-5 . It has a molecular weight of 269.16 . The compound is a powder at room temperature .
Synthesis Analysis
A series of 4-(4-bromophenyl)-thiazol-2-amine derivatives was synthesized and their molecular structures were confirmed by physicochemical and spectral characteristics . The synthesis of similar compounds involves aminomethylation reactions .Molecular Structure Analysis
The molecular structure of “4-[(4-Bromophenyl)methyl]-1,3-thiazol-2-amine” was confirmed by physicochemical and spectral characteristics . The InChI Code is 1S/C10H9BrN2S/c11-8-3-1-7(2-4-8)5-9-6-14-10(12)13-9/h1-4,6H,5H2,(H2,12,13) .Chemical Reactions Analysis
The compound has been evaluated for its in vitro antimicrobial activity using a turbidimetric method . It has also been used in the synthesis of other compounds .Physical And Chemical Properties Analysis
“4-[(4-Bromophenyl)methyl]-1,3-thiazol-2-amine” is a powder at room temperature . It has a molecular weight of 269.16 .Scientific Research Applications
Liquid Crystal Technology
The compound has been used in the synthesis of new Schiff base esters, which are important in the field of liquid crystal technology . These esters have been studied for their interesting properties and substantial temperature range .
Antimicrobial Agents
The compound has shown promising results as an antimicrobial agent . Specifically, derivatives of the compound have been synthesized and evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Antiproliferative Agents
The compound has also been used in the development of antiproliferative agents . These agents have been tested for their anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .
Inflammatory Diseases
The compound has potential applications in the regulation of inflammatory diseases . This has been shown through docking studies .
Heterocyclic Compounds
The compound has been used in the synthesis of new heterocyclic compounds . These compounds have shown various biological activities .
Antifungal Agents
The compound has been associated with antifungal activities . This is due to the presence of 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety in the chemical compounds .
Safety and Hazards
Future Directions
The compound and its derivatives have shown promising antimicrobial activity and anticancer activity against the oestrogen receptor-positive human breast adenocarcinoma cancer cell line (MCF7) . This suggests potential future directions in the development of new antimicrobial agents and chemotherapeutic drugs .
properties
IUPAC Name |
4-[(4-bromophenyl)methyl]-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2S/c11-8-3-1-7(2-4-8)5-9-6-14-10(12)13-9/h1-4,6H,5H2,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYDEZFRFTWUTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CSC(=N2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Bromophenyl)methyl]-1,3-thiazol-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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